Cas no 15301-68-5 (1H-Pyrido[4,3-b]indole,2,3,4,9-tetrahydro-1-(phenylmethyl)-)

• Product Name: 1H-Pyrido[4,3-b]indole,2,3,4,9-tetrahydro-1-(phenylmethyl)-
• CAS No: 15301-68-5
• MF: C₁₈H₁₈N₂
• MW: 262.348924160004
• CID: 120911
• PubChem ID: 10015587
• Update Time: 2025-04-18

1H-Pyrido[4,3-b]indole,2,3,4,9-tetrahydro-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrido[4,3-b]indole,2,3,4,9-tetrahydro-1-(phenylmethyl)-
• 15301-68-5
• 1-Benzyl-2,3,4,9-tetrahydro-1H-pyrido[4,3-b]indole
• SCHEMBL2109727

• Inchi： 1S/C18H18N2/c1-2-6-13(7-3-1)12-17-18-14-8-4-5-9-15(14)20-16(18)10-11-19-17/h1-7,9,17,19H,8,10-12H2
• InChI Key： KYXCGOVTLUCXAM-UHFFFAOYSA-N
• SMILES： N1CCC2C(=C3CC=CC=C3N=2)C1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 262.14714
• Monoisotopic Mass: 262.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 24.4Ų

Experimental Properties

• PSA: 24.39